Cas no 1004644-52-3 (2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetohydrazide)

• Product Name: 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetohydrazide
• CAS No: 1004644-52-3
• MF: C₆H₉BrN₄O
• MW: 233.065859556198
• MDL: MFCD03419607
• CID: 3058773
• PubChem ID: 7018406
• Update Time: 2025-07-18

2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-5-methyl-pyrazol-1-yl)-acetic acid hydrazide
• 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetohydrazide
• AKOS000308238
• 1004644-52-3
• EN300-228381
• 4-Bromo-5-methyl-1H-pyrazole-1-acetic acid hydrazide
• 2-(4-bromo-5-methylpyrazol-1-yl)acetohydrazide
• BBL038910
• DTXSID601217379
• EQB64452
• STK312723

• MDL： MFCD03419607
• Inchi： 1S/C6H9BrN4O/c1-4-5(7)2-9-11(4)3-6(12)10-8/h2H,3,8H2,1H3,(H,10,12)
• InChI Key： RQVZOCPQRISWAJ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(CC(NN)=O)C=1C

Computed Properties

• Exact Mass: 231.99597g/mol
• Monoisotopic Mass: 231.99597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.07g/mol
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetohydrazide

Introduction to 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetohydrazide (CAS No. 1004644-52-3)

2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetohydrazide (CAS No. 1004644-52-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole and hydrazide moieties, exhibits a range of biological activities, making it a valuable candidate for various therapeutic applications.

The molecular structure of 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetohydrazide is composed of a 4-bromo-5-methylpyrazole ring linked to an acetohydrazide group. The presence of the bromine atom and the methyl group on the pyrazole ring imparts specific electronic and steric properties that influence its reactivity and biological activity. These structural features have been extensively studied to understand their impact on the compound's pharmacological profile.

Recent research has highlighted the potential of 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetohydrazide in various therapeutic areas. One notable application is its use as an antitumor agent. Studies have shown that this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetohydrazide effectively targets the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its antitumor properties, 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetohydrazide has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has indicated that this compound can modulate the production of pro-inflammatory cytokines and reduce oxidative stress, thereby mitigating the inflammatory response.

The pharmacokinetic properties of 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetohydrazide have also been investigated to optimize its therapeutic potential. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a drug candidate. However, further research is needed to fully understand its metabolism and potential drug interactions.

Safety and toxicity assessments are crucial for the development of any new therapeutic agent. Preclinical studies have indicated that 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetohydrazide has a favorable safety profile at therapeutic doses. However, as with any new compound, comprehensive safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)acetohydrazide (CAS No. 1004644-52-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.